2-isopropoxy-4-(4-methoxyphenyl)-6-phenylpyrimidine

• IUPAC Name: 4-(4-methoxyphenyl)-6-phenyl-2-propan-2-yloxypyrimidine
• InChI: InChI=1S/C20H20N2O2/c1-14(2)24-20-21-18(15-7-5-4-6-8-15)13-19(22-20)16-9-11-17(23-3)12-10-16/h4-14H,1-3H3
• InChI Key: UAKLHEKCVXFRCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC(=CC(=N1)C2=CC=C(C=C2)OC)C3=CC=CC=C3
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

2-Isopropoxy-4-(4-methoxyphenyl)-6-phenylpyrimidine is a complex organic compound with potential applications in various fields due to its unique chemical structure and properties.

Synthesis Analysis

The synthesis of compounds similar to 2-isopropoxy-4-(4-methoxyphenyl)-6-phenylpyrimidine often involves cyclization processes and nucleophilic substitution reactions. Chhabria et al. (2007) discussed the synthesis of related pyrimidines by cyclization of N-[2-ethoxycarbonyl-2-cyano-1-(isopropylamino)vinyl] formamidine, followed by the substitution of a chloro group with aromatic amine or phenoxide (Chhabria, Bhatt, Raval, & Oza, 2007).

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can be analyzed using IR and NMR spectroscopy. Arulkumaran et al. (2014) studied the IR and 1H NMR spectral data of 2-Amino-4-isopropyl-6-methoxy-N-phenylpyrimidine-5-carboxamide compounds, providing insights into the effects of substituents on spectral group frequencies (Arulkumaran, Sundararajan, Manikandan, Sathiyendiran, Pazhamalai, & Thirunarayanan, 2014).

Chemical Reactions and Properties

Pyrimidine compounds undergo various chemical reactions, including thermal rearrangement and nucleophilic substitutions. Brown and Lee (1970) described the thermal rearrangement of methoxypyrimidines to yield N-methyl-2(or 4)-oxopyrimidines (Brown & Lee, 1970).